2-methyl-1H-indol-3-amine hydrochloride

• IUPAC Name: 2-methyl-1H-indol-3-amine;hydrochloride
• InChI: InChI=1S/C9H10N2.ClH/c1-6-9(10)7-4-2-3-5-8(7)11-6;/h2-5,11H,10H2,1H3;1H
• InChI Key: VYQNCVXNIUYWKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)N.Cl
• Molecular Formula: C9H11ClN2
• Molecular Weight: 182.65 g/mol
• CAS RN: 1909327-82-7

Description

“2-methyl-1H-indol-3-amine hydrochloride” is a chemical compound that belongs to the class of organic compounds known as indoles. Indoles are compounds containing an indole moiety, which consists of a pyrrole ring fused to a benzene ring.

Synthesis Analysis

The synthesis of indole derivatives has been the focus of many researchers in the study of pharmaceutical compounds for many years. Researchers have investigated the effect of carboxamide moiety at positions 2 and 3, giving unique inhibitory properties to these compounds. The presence of carboxamide moiety in indole derivatives causes hydrogen bonds with a variety of enzymes and proteins, which in many cases, inhibits their activity.

Chemical Reactions Analysis

Indole derivatives have diverse biological activities and have been found in many important synthetic drug molecules. Similar to the benzene ring, electrophilic substitution occurs readily on indole due to excessive π-electrons delocalization.

Scientific Research Applications

Amine-Induced Rearrangements

A study explored the rearrangement of 2-bromo-1-(1H-indol-3-yl)-2-methyl-1-propanone with primary amines, producing rearranged amides through a pseudo-Favorskii mechanism. These amides can be transformed into β-substituted tryptamines, substituted indole-3-acetic acids, or β-aminoketones depending on the type of amines used in the reaction, presenting a versatile synthetic pathway for various indole derivatives (Sanchez & Parcell, 1990).

Synthesis of Heterocyclic Substances

Another research effort utilized 2-arylhydrazononitriles to prepare a broad range of heterocyclic substances, notably indole derivatives. The synthesized compounds displayed significant antimicrobial activities against various bacterial strains, highlighting the application of indole derivatives in developing potential antimicrobial agents (Behbehani, Ibrahim, Makhseed, & Mahmoud, 2011).

Synthesis and Antitumor Activities

Antineoplastic Agents

A class of indole derivatives, specifically 1-[[(dialkylamino)alkyl]amino]-4-methyl-5H-pyrido[4,3-b]benzo[e]- and -benzo[g])indoles, was synthesized and evaluated for antitumor activity. These compounds were tested in vitro on leukemic and solid tumor cells and in vivo on experimental tumor models, showing promising results as a new class of antineoplastic agents (Nguyen et al., 1990).

Corrosion Inhibition and Molecular Studies

Corrosion Inhibition

A study synthesized four amine derivative compounds and investigated their performance as corrosion inhibitors on mild steel in acidic conditions. The compounds were found to form a protective film on the steel surface, and the study employed density functional theory and molecular dynamics simulation to elucidate the adsorption mechanism, revealing that substituting certain groups on the aromatic ring significantly increased the inhibition efficiency (Boughoues et al., 2020).

Future Directions

Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. It is hoped that indole scaffolds will be tested in the future for maximum activity in pharmacological compounds.

Mechanism of Action

Target of Action

The primary targets of 2-methyl-1H-indol-3-amine hydrochloride It is known that indole derivatives, which include this compound, play a significant role in cell biology . They are used as biologically active compounds for the treatment of various disorders in the human body .

Mode of Action

The exact mode of action of This compound Indole derivatives are known to bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Biochemical Pathways

The specific biochemical pathways affected by This compound Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that this compound may affect a variety of biochemical pathways.

Result of Action

The molecular and cellular effects of This compound Indole derivatives are known to have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities .

Biochemical Analysis

Biochemical Properties

Indole derivatives are known to interact with various enzymes, proteins, and other biomolecules

Cellular Effects

Indole derivatives have been shown to have significant effects on various types of cells and cellular processes . They can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Indole derivatives are known to exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .